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methyl 1-methyl-1H-indole-3-

carboxylate

Cat. No.: B173790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, biosynthesis,

and biological activities of indole-3-carboxylate derivatives. It is designed to serve as a valuable

resource for researchers, scientists, and professionals involved in drug discovery and

development, offering detailed experimental protocols, quantitative data, and visual

representations of key biological pathways.

Natural Sources of Indole-3-Carboxylate Derivatives
Indole-3-carboxylate derivatives are a class of naturally occurring compounds that have been

isolated from a diverse range of organisms, including plants, marine life, and microorganisms.

These compounds have garnered significant interest due to their varied and potent biological

activities.

Plant Kingdom
The plant kingdom is a rich source of indole-3-carboxylate derivatives, where they often play

crucial roles in defense mechanisms and growth regulation.

Cruciferous Plants (Brassicaceae): The model plant Arabidopsis thaliana is a well-

documented source of various indole-3-carboxylic acid (ICOOH) derivatives. These

compounds are synthesized from tryptophan and accumulate in response to pathogens.[1][2]
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Key derivatives found in Arabidopsis include glucose conjugates of ICOOH and 6-

hydroxyindole-3-carboxylic acid.[1][2]

Marine Organisms
The marine environment, with its vast biodiversity, has proven to be a prolific source of novel

indole-3-carboxylate derivatives, many of which exhibit promising pharmacological properties.

Marine Sponges: Sponges of the genus Ircinia and Hyrtios are known to produce a variety of

brominated and hydroxylated indole derivatives. For instance, 5-hydroxy-1H-indole-3-

carboxylic acid ethyl ester and 5-hydroxy-1H-indole-3-glyoxylate ethyl ester have been

isolated from Ircinia sp.

Marine-Derived Bacteria: The marine bacterium Streptomyces sp., particularly the strain

APA-053 isolated from moss, is a notable producer of 6-isoprenylindole-3-carboxylic acid.[3]

This prenylated indole derivative has demonstrated significant anti-melanogenic activity.[3]

Microorganisms
Microorganisms, particularly endophytic fungi, are emerging as a significant source of bioactive

indole-3-carboxylate derivatives.

Endophytic Fungi: The endophytic fungus Lasiodiplodia pseudotheobromae LPS-1, isolated

from the medicinal plant Ilex cornuta, produces indole-3-carboxylic acid.[4][5][6][7] This

compound has been shown to act synergistically with jasmonic acid to enhance plant

defense against fungal pathogens.[4][5][6]

Biosynthesis of Indole-3-Carboxylate Derivatives
The biosynthetic pathways leading to indole-3-carboxylate derivatives vary among different

organisms. Understanding these pathways is crucial for metabolic engineering and optimizing

the production of these valuable compounds.

Biosynthesis in Arabidopsis thaliana
In Arabidopsis, the biosynthesis of indole-3-carboxylic acid derivatives is a part of the plant's

defense response and originates from the amino acid tryptophan.[1][2]
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The key steps in this pathway are:

Tryptophan is converted to indole-3-acetaldoxime (IAOx) by cytochrome P450 enzymes

CYP79B2 and CYP79B3.[1]

IAOx is then converted to indole-3-acetonitrile (IAN).

The cytochrome P450 enzyme CYP71B6 efficiently converts IAN into indole-3-carbaldehyde

(ICHO) and indole-3-carboxylic acid (ICOOH).[1][2]

The enzyme ARABIDOPSIS ALDEHYDE OXIDASE 1 (AAO1) is responsible for the oxidation

of ICHO to ICOOH.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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